Cas no 18385-79-0 (2H-1-Benzopyran-4-ol,3,4-dihydro-7-methoxy-)
2H-1-Benzopyran-4-ol,3,4-dihydro-7-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-4-ol,3,4-dihydro-7-methoxy-
- 7-Methoxy-3-Chromanone
- 7-Methoxy-chroman-3-on
- 7-methoxy-chroman-3-one
- 7-methoxychroman-4-ol
- 7-methoxychromanol
- 7-methoxy-3,4-dihydro-2H-1-benzopyran-4-ol
- N14460
- 3,4-Dihydro-7-methoxy-2H-1-benzopyran-4-ol
- 7-methoxy-3,4-dihydro-2H-chromen-4-ol
- EN300-359061
- DTXSID201266493
- 2H-1-Benzopyran-4-ol, 3,4-dihydro-7-methoxy-
- CS-0354459
- 7-Methoxy-4-chromanol
- 18385-79-0
- AKOS006288302
-
- MDL: MFCD08669480
- Inchi: 1S/C10H12O3/c1-12-7-2-3-8-9(11)4-5-13-10(8)6-7/h2-3,6,9,11H,4-5H2,1H3
- InChI Key: IKJAQMNHESUCBH-UHFFFAOYSA-N
- SMILES: O1C2C=C(C=CC=2C(CC1)O)OC
Computed Properties
- Exact Mass: 180.07900
- Monoisotopic Mass: 180.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.69000
- LogP: 1.51110
2H-1-Benzopyran-4-ol,3,4-dihydro-7-methoxy- Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2H-1-Benzopyran-4-ol,3,4-dihydro-7-methoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D593639-1g |
3,4-Dihydro-7-methoxy-2H-chromen-4-ol |
18385-79-0 | 95% | 1g |
$495 | 2024-06-03 | |
| Enamine | EN300-359061-0.05g |
7-methoxy-3,4-dihydro-2H-1-benzopyran-4-ol |
18385-79-0 | 0.05g |
$660.0 | 2023-03-07 | ||
| Enamine | EN300-359061-0.1g |
7-methoxy-3,4-dihydro-2H-1-benzopyran-4-ol |
18385-79-0 | 0.1g |
$691.0 | 2023-03-07 | ||
| Enamine | EN300-359061-0.25g |
7-methoxy-3,4-dihydro-2H-1-benzopyran-4-ol |
18385-79-0 | 0.25g |
$723.0 | 2023-03-07 | ||
| Enamine | EN300-359061-0.5g |
7-methoxy-3,4-dihydro-2H-1-benzopyran-4-ol |
18385-79-0 | 0.5g |
$754.0 | 2023-03-07 | ||
| Enamine | EN300-359061-1.0g |
7-methoxy-3,4-dihydro-2H-1-benzopyran-4-ol |
18385-79-0 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-359061-2.5g |
7-methoxy-3,4-dihydro-2H-1-benzopyran-4-ol |
18385-79-0 | 2.5g |
$1539.0 | 2023-03-07 | ||
| Enamine | EN300-359061-5.0g |
7-methoxy-3,4-dihydro-2H-1-benzopyran-4-ol |
18385-79-0 | 5.0g |
$2277.0 | 2023-03-07 | ||
| Enamine | EN300-359061-10.0g |
7-methoxy-3,4-dihydro-2H-1-benzopyran-4-ol |
18385-79-0 | 10.0g |
$3376.0 | 2023-03-07 | ||
| eNovation Chemicals LLC | D593639-1g |
3,4-Dihydro-7-methoxy-2H-chromen-4-ol |
18385-79-0 | 95% | 1g |
$495 | 2025-02-19 |
2H-1-Benzopyran-4-ol,3,4-dihydro-7-methoxy- Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 2H-1-Benzopyran-4-ol,3,4-dihydro-7-methoxy-
2H-1-Benzopyran-4-ol, 3,4-dihydro-7-methoxy
2H-1-Benzopyran-4-ol, 3,4-dihydro-7-methoxy is a compound with the CAS number 18385-79-0. This compound belongs to the class of benzopyrans, which are aromatic heterocyclic compounds with a fused benzene ring and a pyran ring. The structure of this compound is characterized by a benzopyran skeleton with hydroxyl and methoxy substituents. The hydroxyl group is located at position 4, while the methoxy group is at position 7. The numbering of the atoms in the benzopyran system follows the IUPAC nomenclature rules for bicyclic compounds.
The synthesis of 2H-1-Benzopyran-4-ol, 3,4-dihydro-7-methoxy can be achieved through various methods. One common approach involves the oxidation of dihydrobenzopyrans to form the corresponding benzopyranols. Another method includes the condensation of aromatic aldehydes or ketones with appropriate diols or polyols under acidic or basic conditions. The presence of the methoxy group at position 7 suggests that it may have been introduced via an etherification reaction or through the use of a pre-substituted starting material.
Recent studies have shown that benzopyran derivatives, including 2H-1-Benzopyran-4-ol, 3,4-dihydro-7-methoxy, exhibit interesting pharmacological properties. For instance, they have been reported to possess antioxidant and anti-inflammatory activities. These properties make them potential candidates for drug development in the fields of neurodegenerative diseases and chronic inflammatory conditions.
In terms of biological activity, 2H-1-Benzopyran-4-ol, 3,4-dihydro-7-methoxy has been found to interact with various cellular pathways. For example, it has been shown to modulate the activity of kinases and other enzymes involved in signal transduction. Additionally, this compound has demonstrated selectivity towards certain receptors and ion channels, which further highlights its potential as a lead compound in medicinal chemistry.
The methoxy group at position 7 plays a significant role in determining the physicochemical properties of this compound. It increases the lipophilicity of the molecule and may also influence its solubility in different solvents. Furthermore, the hydroxyl group at position 4 can participate in hydrogen bonding interactions, which are crucial for its biological activity.
Recent advancements in computational chemistry have allowed researchers to model the interactions of 2H-1-Benzopyran-4-ol, 3,4-dihydro-7-methoxy with target proteins at an atomic level. These studies provide valuable insights into the structure-function relationships of this compound and guide further optimization efforts.
In conclusion, 2H
18385-79-0 (2H-1-Benzopyran-4-ol,3,4-dihydro-7-methoxy-) Related Products
- 1481-93-2(4-Chromanol)
- 487-25-2(2H-1-Benzopyran-4-ol,3,4-dihydro-2-phenyl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)